Cas no 209404-16-0 (Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester)

Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester structure
209404-16-0 structure
Product Name:Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester
CAS No:209404-16-0
MF:C17H18O4
MW:286.322425365448
CID:1397160
PubChem ID:11066047
Update Time:2025-04-20

Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester
    • methyl 2-(4-methoxy-2-phenylmethoxyphenyl)acetate
    • PJZVYCWIQPSWOK-UHFFFAOYSA-N
    • SCHEMBL20954700
    • methyl (2-benzyloxy-4-methoxyphenyl)acetate
    • 209404-16-0
    • DTXSID60454005
    • Inchi: 1S/C17H18O4/c1-19-15-9-8-14(10-17(18)20-2)16(11-15)21-12-13-6-4-3-5-7-13/h3-9,11H,10,12H2,1-2H3
    • InChI Key: PJZVYCWIQPSWOK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=C(C=CC=1CC(=O)OC)OC

Computed Properties

  • Exact Mass: 286.12054
  • Monoisotopic Mass: 286.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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